molecular formula C10H15ClN2O B15270913 4-Amino-3-(pyridin-4-ylmethyl)butan-2-onehydrochloride

4-Amino-3-(pyridin-4-ylmethyl)butan-2-onehydrochloride

Cat. No.: B15270913
M. Wt: 214.69 g/mol
InChI Key: DQRKLUHCJPFRGE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Amino-3-(pyridin-4-ylmethyl)butan-2-one hydrochloride is a synthetic organic compound characterized by a ketone backbone (butan-2-one) substituted with an amino group at position 4 and a pyridin-4-ylmethyl group at position 3. The hydrochloride salt enhances its solubility and stability, making it suitable for pharmaceutical and biochemical research.

Key inferred properties:

  • Molecular Formula: C₉H₁₄ClN₂O (base compound: C₉H₁₃N₂O + HCl).
  • Molecular Weight: ~201.67 g/mol (calculated).
  • Structural Features: The pyridine ring introduces aromaticity and basicity, while the amino and ketone groups contribute to hydrogen bonding and reactivity.

Properties

Molecular Formula

C10H15ClN2O

Molecular Weight

214.69 g/mol

IUPAC Name

3-(aminomethyl)-4-pyridin-4-ylbutan-2-one;hydrochloride

InChI

InChI=1S/C10H14N2O.ClH/c1-8(13)10(7-11)6-9-2-4-12-5-3-9;/h2-5,10H,6-7,11H2,1H3;1H

InChI Key

DQRKLUHCJPFRGE-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C(CC1=CC=NC=C1)CN.Cl

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Amino-3-(pyridin-4-ylmethyl)butan-2-one hydrochloride typically involves multiple steps. One common method includes the reaction of 4-picolyl chloride hydrochloride with 4-aminobenzoic acid in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent like dimethylformamide (DMF) under reflux conditions. The resulting product is then purified through crystallization or other suitable methods .

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, using industrial-grade solvents and reagents, and employing large-scale purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

4-Amino-3-(pyridin-4-ylmethyl)butan-2-one hydrochloride can undergo various chemical reactions, including:

    Oxidation: The amino group can be oxidized to form corresponding nitro or nitroso compounds.

    Reduction: The carbonyl group in the butanone moiety can be reduced to form alcohols.

    Substitution: The amino group can participate in nucleophilic substitution reactions to form derivatives.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

    Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

    Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the amino group can yield nitro compounds, while reduction of the carbonyl group can produce alcohols.

Scientific Research Applications

4-Amino-3-(pyridin-4-ylmethyl)butan-2-one hydrochloride has several scientific research applications:

Mechanism of Action

The mechanism of action of 4-Amino-3-(pyridin-4-ylmethyl)butan-2-one hydrochloride involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with biological molecules, while the pyridine ring can participate in π-π interactions. These interactions can affect the activity of enzymes and proteins, leading to various biological effects .

Comparison with Similar Compounds

Structural Comparison

The primary structural analogs of 4-Amino-3-(pyridin-4-ylmethyl)butan-2-one hydrochloride differ in the heterocyclic substituent at position 3. A closely related compound, 4-Amino-3-[(1-methyl-1H-pyrazol-5-yl)methyl]butan-2-one hydrochloride (CAS 1823933-19-2), replaces the pyridine ring with a 1-methylpyrazole group .

Key Structural Differences :

Heterocycle: Pyridine: A six-membered aromatic ring with one nitrogen atom. Enhances basicity and polar interactions. Pyrazole: A five-membered ring with two adjacent nitrogen atoms.

Substituent Effects :

  • The pyridin-4-ylmethyl group contributes to planar geometry and π-π stacking interactions.
  • The 1-methylpyrazole group introduces steric hindrance and additional nitrogen-mediated interactions.

Physicochemical and Pharmacological Properties

A comparative analysis based on available

Property 4-Amino-3-(pyridin-4-ylmethyl)butan-2-one Hydrochloride 4-Amino-3-[(1-methyl-1H-pyrazol-5-yl)methyl]butan-2-one Hydrochloride
Molecular Formula C₉H₁₄ClN₂O C₉H₁₆ClN₃O
Molecular Weight (g/mol) ~201.67 (calculated) 217.70
Nitrogen Atoms 2 3
Heterocycle Pyridine (C₅H₅N) 1-Methylpyrazole (C₄H₅N₂)
Key Interactions Basicity (pyridine), π-π stacking Hydrogen bonding (pyrazole), metabolic stability

Inferred Implications :

  • Solubility : The pyridine variant may exhibit higher aqueous solubility due to increased polarity, whereas the pyrazole analog’s methyl group could enhance lipophilicity.
  • Bioactivity : Pyridine-containing compounds often target enzymes or receptors requiring aromatic stacking, while pyrazole derivatives are prevalent in kinase inhibitors due to their hydrogen-bonding capacity.

Data Tables

Table 1: Structural and Molecular Comparison

Parameter Target Compound Pyrazole Analog (CAS 1823933-19-2)
Heterocyclic Substituent Pyridin-4-ylmethyl 1-Methyl-1H-pyrazol-5-ylmethyl
Molecular Formula C₉H₁₄ClN₂O C₉H₁₆ClN₃O
Nitrogen Count 2 3
Molecular Weight (g/mol) ~201.67 217.70

Table 2: Inferred Pharmacological Profiles

Property Pyridine Variant Pyrazole Variant
Polarity Higher (pyridine) Moderate (methylpyrazole)
Target Relevance Enzymes (e.g., kinases) Receptors (e.g., GPCRs)
Metabolic Stability Moderate High (due to methyl group)

Biological Activity

4-Amino-3-(pyridin-4-ylmethyl)butan-2-one hydrochloride is a compound with significant biological activity, particularly in the fields of pharmacology and medicinal chemistry. This article synthesizes findings from various studies to provide a comprehensive overview of its biological effects, mechanisms, and potential therapeutic applications.

  • Chemical Name : 4-Amino-3-(pyridin-4-ylmethyl)butan-2-one hydrochloride
  • Molecular Formula : C12H16ClN3O
  • Molecular Weight : 245.73 g/mol

Structural Characteristics

The compound features a pyridine ring substituted with an amino group and a butanone moiety, which are critical for its biological interactions. The presence of the hydrochloride salt form enhances its solubility and stability.

Antibacterial Activity

Research has indicated that derivatives of compounds similar to 4-Amino-3-(pyridin-4-ylmethyl)butan-2-one hydrochloride exhibit notable antibacterial properties. For instance, studies on related triazole derivatives have shown significant activity against various bacterial strains, including Gram-positive and Gram-negative bacteria.

CompoundBacterial Strains TestedMinimum Inhibitory Concentration (MIC)Zone of Inhibition
4-Amino DerivativeE. coli, S. aureus5 µg/mL14–22 mm
LevofloxacinE. coli, S. aureus-28 mm

These findings suggest that structural modifications can enhance antibacterial potency, indicating that the pyridine and amine functionalities may play key roles in the activity against bacterial pathogens .

Antitumor Activity

The compound has also been investigated for its potential antitumor effects. In vitro studies have demonstrated that similar compounds can inhibit the growth of various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival.

Case Study: PKB Inhibition

A related study focused on the inhibition of Protein Kinase B (PKB), which is frequently deregulated in cancer. Compounds that share structural similarities with 4-Amino-3-(pyridin-4-ylmethyl)butan-2-one hydrochloride showed promising results as ATP-competitive inhibitors of PKB, demonstrating selectivity and potency in cellular assays .

Anti-inflammatory Effects

In addition to antibacterial and antitumor activities, some derivatives have shown anti-inflammatory properties in animal models. For example, compounds were tested for their ability to reduce edema in carrageenan-induced inflammation models, yielding results comparable to established anti-inflammatory drugs .

The biological activity of 4-Amino-3-(pyridin-4-ylmethyl)butan-2-one hydrochloride can be attributed to several mechanisms:

  • Inhibition of Enzymatic Pathways : The compound likely interacts with specific enzymes or receptors involved in bacterial growth and cancer cell proliferation.
  • Molecular Docking Studies : Computational analyses suggest that the compound can bind effectively to target proteins, reducing their activity and altering downstream signaling pathways.
  • Structure-Activity Relationship (SAR) : Variations in substituents on the pyridine ring significantly affect biological activity, highlighting the importance of chemical structure in drug design.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.